Cas no 1876309-04-4 (benzyl N-(3-cyanophenyl)-N-methylcarbamate)
benzyl N-(3-cyanophenyl)-N-methylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- benzyl N-(3-cyanophenyl)-N-methylcarbamate
- 1876309-04-4
- EN300-4605077
-
- Inchi: 1S/C16H14N2O2/c1-18(15-9-5-8-14(10-15)11-17)16(19)20-12-13-6-3-2-4-7-13/h2-10H,12H2,1H3
- InChI Key: PXVGVINBADHFCK-UHFFFAOYSA-N
- SMILES: O(C(N(C)C1C=CC=C(C#N)C=1)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 266.105527694g/mol
- Monoisotopic Mass: 266.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 53.3Ų
benzyl N-(3-cyanophenyl)-N-methylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-4605077-0.05g |
benzyl N-(3-cyanophenyl)-N-methylcarbamate |
1876309-04-4 | 95.0% | 0.05g |
$528.0 | 2025-03-15 | |
| Enamine | EN300-4605077-0.1g |
benzyl N-(3-cyanophenyl)-N-methylcarbamate |
1876309-04-4 | 95.0% | 0.1g |
$553.0 | 2025-03-15 | |
| Enamine | EN300-4605077-0.25g |
benzyl N-(3-cyanophenyl)-N-methylcarbamate |
1876309-04-4 | 95.0% | 0.25g |
$579.0 | 2025-03-15 | |
| Enamine | EN300-4605077-0.5g |
benzyl N-(3-cyanophenyl)-N-methylcarbamate |
1876309-04-4 | 95.0% | 0.5g |
$603.0 | 2025-03-15 | |
| Enamine | EN300-4605077-1.0g |
benzyl N-(3-cyanophenyl)-N-methylcarbamate |
1876309-04-4 | 95.0% | 1.0g |
$628.0 | 2025-03-15 | |
| Enamine | EN300-4605077-2.5g |
benzyl N-(3-cyanophenyl)-N-methylcarbamate |
1876309-04-4 | 95.0% | 2.5g |
$1230.0 | 2025-03-15 | |
| Enamine | EN300-4605077-5.0g |
benzyl N-(3-cyanophenyl)-N-methylcarbamate |
1876309-04-4 | 95.0% | 5.0g |
$1821.0 | 2025-03-15 | |
| Enamine | EN300-4605077-10.0g |
benzyl N-(3-cyanophenyl)-N-methylcarbamate |
1876309-04-4 | 95.0% | 10.0g |
$2701.0 | 2025-03-15 |
benzyl N-(3-cyanophenyl)-N-methylcarbamate Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on benzyl N-(3-cyanophenyl)-N-methylcarbamate
Recent Advances in the Study of Benzyl N-(3-cyanophenyl)-N-methylcarbamate (CAS: 1876309-04-4)
Benzyl N-(3-cyanophenyl)-N-methylcarbamate (CAS: 1876309-04-4) is a compound of growing interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of enzyme inhibitors and receptor modulators. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug discovery.
The compound's structure, featuring a carbamate linkage and a cyanophenyl moiety, has been the subject of extensive investigation due to its unique reactivity and potential for selective interactions with biological targets. Recent synthetic methodologies have optimized the production of benzyl N-(3-cyanophenyl)-N-methylcarbamate, enabling its broader application in medicinal chemistry. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its purity and stability under various conditions, ensuring its suitability for further pharmacological studies.
In vitro studies have demonstrated that benzyl N-(3-cyanophenyl)-N-methylcarbamate exhibits promising inhibitory effects on specific enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory drugs. Additionally, molecular docking simulations have revealed its ability to bind selectively to certain protein targets, further supporting its therapeutic potential. Researchers are now exploring its derivatives to enhance bioavailability and reduce potential side effects.
Recent collaborations between academic and industrial research teams have accelerated the exploration of benzyl N-(3-cyanophenyl)-N-methylcarbamate's applications. One notable study published in the Journal of Medicinal Chemistry reported its efficacy in preclinical models of neurodegenerative diseases, where it showed neuroprotective properties. These results have sparked interest in its potential for treating conditions such as Alzheimer's and Parkinson's disease, although further clinical validation is required.
Despite these advancements, challenges remain in the development of benzyl N-(3-cyanophenyl)-N-methylcarbamate as a therapeutic agent. Issues such as metabolic stability and pharmacokinetic profiles need to be addressed through structural modifications and formulation strategies. Ongoing research is also investigating its mechanism of action at the molecular level, which could provide insights into its broader applicability in drug design.
In conclusion, benzyl N-(3-cyanophenyl)-N-methylcarbamate (CAS: 1876309-04-4) represents a promising candidate in the field of chemical biology and drug discovery. Its unique chemical structure and biological activities make it a valuable subject for further research. As synthetic and analytical techniques continue to advance, this compound is likely to play a significant role in the development of next-generation therapeutics. Future studies should focus on optimizing its pharmacological properties and exploring its potential in clinical settings.
1876309-04-4 (benzyl N-(3-cyanophenyl)-N-methylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)